![molecular formula C20H19N3O3S B2650229 4-methoxy-1-(4-methylphenyl)-N-(2-methylsulfanylphenyl)-6-oxopyridazine-3-carboxamide CAS No. 1004391-61-0](/img/structure/B2650229.png)
4-methoxy-1-(4-methylphenyl)-N-(2-methylsulfanylphenyl)-6-oxopyridazine-3-carboxamide
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Description
4-methoxy-1-(4-methylphenyl)-N-(2-methylsulfanylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxic Activity
One area of application involves the synthesis of novel derivatives with potential cytotoxic activities. For instance, research has highlighted the synthesis and characterization of new compounds, including pyrazolo[1,5-a]pyrimidine derivatives, demonstrating in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).
Biological Activity of Coordination Compounds
Another study explored the synthesis, structure, and biological activity of coordination compounds of Cobalt(II), Nickel(II), and Copper(II) with N-(Methoxyphenyl)-2-[(5-nitrofuryl)methylene]hydrazine Carbothioamides, investigating their antimicrobial and antifungal activities (Gulea et al., 2019).
Antibacterial Activity of Novel Derivatives
The synthesis and antibacterial activity of novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles have also been examined, showcasing the potential for developing new antibacterial agents (Aghekyan et al., 2020).
Design and Evaluation as c-Met Kinase Inhibitors
Research on the design, synthesis, and biological evaluation of novel derivatives as potential c-Met kinase inhibitors indicates significant antitumor activities, suggesting the compound's utility in cancer therapy (Liu et al., 2020).
Electrochemical Properties and Electrochromic Behavior
The compound has also been utilized in the synthesis of novel aromatic poly(amine−amide)s, displaying anodically highly stable yellow and blue electrochromic behaviors, indicating applications in materials science (Liou & Lin, 2009).
properties
IUPAC Name |
4-methoxy-1-(4-methylphenyl)-N-(2-methylsulfanylphenyl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S/c1-13-8-10-14(11-9-13)23-18(24)12-16(26-2)19(22-23)20(25)21-15-6-4-5-7-17(15)27-3/h4-12H,1-3H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIERLPWYVXRIJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC3=CC=CC=C3SC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.